Cas no 31224-76-7 (2-(1H-Indol-3-yl)benzo[d]thiazole)

• Product Name: 2-(1H-Indol-3-yl)benzo[d]thiazole
• CAS No: 31224-76-7
• MF: C₁₅H₁₀N₂S
• MW: 250.318301677704
• CID: 304175
• PubChem ID: 135502625
• Update Time: 2025-08-05

2-(1H-Indol-3-yl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-3-yl)benzo[d]thiazole
• (2E)-2-indol-3-ylidene-3H-1,3-benzothiazole
• 2-(1H-indol-3-yl)Benzothiazole
• 2-(1H-INDOL-3-YL)-BENZOTHIAZOLE
• Benzothiazole,2-(1H-indol-3-yl)-
• 2-(Indol-3'-yl)benzthiazol
• 2-Indol-3-yl-benzothiazol
• 2-indol-3-yl-benzothiazole
• 3-(Benzothiazol-2-yl)indole
• Benzocamalexin
• 2-(1H-INDOL-3-YL)-1,3-BENZOTHIAZOLE
• AKOS015941389
• (2E)-2-(3H-Indol-3-ylidene)-2,3-dihydro-1,3-benzothiazole
• 31224-76-7
• DTXSID30462713

• MDL： MFCD11915924
• Inchi： 1S/C15H10N2S/c1-2-6-12-10(5-1)11(9-16-12)15-17-13-7-3-4-8-14(13)18-15/h1-9,16H
• InChI Key： ULIFIGWPOWNVJU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 250.05600
• Monoisotopic Mass: 250.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.360
• Melting Point: 171-172 ºC
• PSA: 56.92000
• LogP: 4.44460

Additional information on 2-(1H-Indol-3-yl)benzo[d]thiazole

2-(1H-Indol-3-yl)benzo[d]thiazole: A Comprehensive Overview

2-(1H-Indol-3-yl)benzo[d]thiazole, also known by its CAS registry number CAS No. 31224-76-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and versatile applications.

The compound is characterized by its benzo[d]thiazole core, which is fused with an indole moiety at the 3-position of the indole ring. This structure endows the molecule with aromatic stability and potential for various electronic transitions, making it a valuable component in the design of functional materials and bioactive compounds.

Recent studies have highlighted the role of 2-(1H-indol-3-yl)benzo[d]thiazole in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing supramolecular assemblies and self-assembled monolayers, which are critical for applications in sensors and organic light-emitting diodes (OLEDs). The compound's unique electronic properties, including its absorption and emission characteristics, have been extensively studied using techniques such as UV-vis spectroscopy and fluorescence spectroscopy.

In the pharmaceutical industry, CAS No. 31224-76-7 has been investigated for its potential as a lead compound in drug discovery. Its indole moiety is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(1H-indol-3-yl)benzo[d]thiazole typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, the compound exhibits a high melting point, which is advantageous for thermal stability in applications requiring elevated temperatures. Its solubility characteristics have also been optimized through structural modifications, enhancing its suitability for various industrial processes.

The environmental impact of CAS No. 31224-76-7 has been a topic of recent research interest. Studies have focused on its biodegradation pathways and ecotoxicological effects to ensure sustainable use and minimize ecological risks.

In conclusion, 2-(1H-indol-3-yl)benzo[d]thiazole, with its distinctive chemical structure and diverse applications, remains a focal point in contemporary chemical research. Its continued exploration across multiple disciplines underscores its potential to contribute significantly to technological advancements and therapeutic innovations.